N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide

• IUPAC Name: N-(cyanomethyl)-2-(oxan-2-ylmethylsulfanyl)-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C15H19N3O2S/c16-7-9-18(14-6-1-3-8-17-14)15(19)12-21-11-13-5-2-4-10-20-13/h1,3,6,8,13H,2,4-5,9-12H2
• InChI Key: KRGXLKRUXLXGHP-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CSCC(=O)N(CC#N)C2=CC=CC=N2
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide, also known as CMOSPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its unique structure and properties make it a promising candidate for use in drug development, as well as in other scientific research applications.

Mechanism of Action

The mechanism of action of N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide is not fully understood, but it is believed to act by inhibiting certain enzymes or proteins that play a role in the development or progression of various diseases. Its ability to bind to specific biological targets makes it a promising candidate for drug development.
Biochemical and Physiological Effects:
N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide has been shown to have various biochemical and physiological effects, depending on the specific target it interacts with. For example, it has been shown to inhibit the growth of certain cancer cells, reduce inflammation in the brain, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide in lab experiments is its high specificity for certain biological targets, which can help researchers to better understand the mechanisms underlying various diseases. However, one of the main limitations of using N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide. One area of interest is the development of more efficient synthesis methods that can produce N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide in larger quantities. Another area of interest is the identification of new biological targets for N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide, which could lead to the development of new drugs for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide is a complex process that involves several steps. One of the most commonly used methods for synthesizing N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide is the reaction of 2-pyridinecarboxaldehyde with 2-hydroxyethyl isothiocyanate, followed by the addition of cyanomethyl bromide and oxane-2-thiol. The resulting product is then purified through various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-(cyanomethyl)-2-{[(oxan-2-yl)methyl]sulfanyl}-N-(pyridin-2-yl)acetamide has been identified as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Its unique structure and properties make it a promising candidate for drug development, as it has been shown to have a high affinity for certain biological targets.